4-(3,4-Difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one

• IUPAC Name: 4-(3,4-difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one
• InChI: InChI=1S/C20H21F2NO4/c1-25-11-5-10-23-18(13-8-9-14(21)15(22)12-13)19(20(23)24)27-17-7-4-3-6-16(17)26-2/h3-4,6-9,12,18-19H,5,10-11H2,1-2H3
• InChI Key: LXDHCRJPUNSCAL-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(C(C1=O)OC2=CC=CC=C2OC)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H21F2NO4
• Molecular Weight: 377.4 g/mol

Description

4-(3,4-Difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one, also known as DFP-10825, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-(3,4-Difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one involves the inhibition of various signaling pathways, including the Akt/mTOR and NF-κB pathways. It also activates the p38 MAPK pathway, which leads to the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It inhibits the activity of various enzymes, including COX-2 and iNOS, which are involved in inflammation. It also reduces the production of reactive oxygen species, which are known to cause oxidative stress. In addition, this compound has been found to have an effect on the expression of various genes involved in cell proliferation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

4-(3,4-Difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one has several advantages for lab experiments, including its high purity and stability, which make it easy to use in various assays. However, its high cost and limited availability can be a limitation for some researchers.

Future Directions

For research include investigating the efficacy of 4-(3,4-Difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one in combination with other drugs, exploring its potential use in the treatment of other diseases, and optimizing its pharmacokinetic properties. In addition, further studies are needed to determine the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of 4-(3,4-Difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one involves several steps, including the reaction of 3,4-difluorophenylacetic acid with 2-methoxyphenol in the presence of thionyl chloride, followed by the reaction of the resulting intermediate with 3-methoxypropylamine and 1,2,3,6-tetrahydro-4-pyridinecarboxylic acid. The final product is obtained after purification using column chromatography.

Scientific Research Applications

4-(3,4-Difluorophenyl)-3-(2-methoxyphenoxy)-1-(3-methoxypropyl)azetidin-2-one has shown potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also exhibits anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.